N-Benzyl-8,8-difluoro-N-methylbicyclo[5.1.0]octan-1-amine

• CAS No.: 823178-51-4
• Molecular Formula: C16H21F2N
• Molecular Weight: 265.34 g/mol
• IUPAC Name: N-benzyl-8,8-difluoro-N-methylbicyclo[5.1.0]octan-1-amine
• InChI: InChI=1S/C16H21F2N/c1-19(12-13-8-4-2-5-9-13)15-11-7-3-6-10-14(15)16(15,17)18/h2,4-5,8-9,14H,3,6-7,10-12H2,1H3
• InChI Key: LNRTXSSGNNEMDG-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C23CCCCCC2C3(F)F

Description

N-Benzyl-8,8-difluoro-N-methylbicyclo[510]octan-1-amine is a chemical compound characterized by its unique bicyclic structure

Preparation Methods

The synthesis of N-Benzyl-8,8-difluoro-N-methylbicyclo[5.1.0]octan-1-amine typically involves several steps. One common method includes the enantioselective construction of the bicyclic scaffold, which can be achieved through various synthetic routes. For instance, the stereochemical control can be achieved directly in the transformation that generates the bicyclic architecture or through a desymmetrization process starting from achiral derivatives . Industrial production methods may involve optimizing these synthetic routes to ensure scalability and cost-effectiveness.

Chemical Reactions Analysis

N-Benzyl-8,8-difluoro-N-methylbicyclo[5.1.0]octan-1-amine undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield corresponding ketones or aldehydes, while substitution reactions can introduce different functional groups into the molecule .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology and medicine, it may serve as a lead compound for the development of new drugs due to its unique structural features.

Mechanism of Action

The mechanism by which N-Benzyl-8,8-difluoro-N-methylbicyclo[5.1.0]octan-1-amine exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biological processes, making the compound a potential candidate for drug development. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

N-Benzyl-8,8-difluoro-N-methylbicyclo[5.1.0]octan-1-amine can be compared with other similar compounds, such as N-Allyl-8-benzyl-8-azabicyclo[3.2.1]octan-3-amine and 8-oxa-3-azabicyclo[3.2.1]octane hydrochloride These compounds share similar bicyclic structures but differ in their functional groups and specific applications The uniqueness of N-Benzyl-8,8-difluoro-N-methylbicyclo[51